Cas no 2034207-94-6 (N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide)

• Product Name: N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide
• CAS No: 2034207-94-6
• MF: C₁₆H₂₄N₄O₃S
• MW: 352.4518
• CID: 5346899
• Update Time: 2025-06-20

N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-4-methylsulfanyl-1-oxobutan-2-yl]acetamide
• N-(1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-4-(methylthio)-1-oxobutan-2-yl)acetamide
• N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide

• Inchi： 1S/C16H24N4O3S/c1-11-4-5-15(19-18-11)23-13-6-8-20(10-13)16(22)14(7-9-24-3)17-12(2)21/h4-5,13-14H,6-10H2,1-3H3,(H,17,21)
• InChI Key： YTYYHVNUFYUNNW-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)=O)N([H])C(C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 438
• XLogP3: 0.6
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide

Introduction to N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide and Its Applications in Modern Chemical Biology

N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide, a compound with the CAS number 2034207-94-6, represents a significant advancement in the field of chemical biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide is built around a pyrrolidinone backbone, which is a well-known scaffold in medicinal chemistry. This backbone is further modified with a 6-methylpyridazine moiety, providing the compound with distinct electronic and steric properties. The presence of a hydroxyl group linked to the pyridazine ring enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The combination of the pyrrolidinone and pyridazine moieties creates a versatile platform for designing molecules that can interact with biological targets. Recent studies have highlighted the importance of such hybrid structures in developing novel therapeutic agents. The methylsulfanyl group attached to the butanone moiety further enhances the compound's complexity, contributing to its ability to modulate biological pathways.

In the realm of drug discovery, N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide has shown promise as a lead compound for various therapeutic applications. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways. The structural features of this compound allow it to mimic natural substrates or bind to allosteric sites on target enzymes, thereby modulating their activity. This mechanism of action has been observed in preclinical studies, where the compound demonstrated significant anti-inflammatory effects.

The synthesis of N-(1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework efficiently. These synthetic strategies not only improve the overall yield but also enhance the scalability of the process, making it feasible for large-scale production.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-(1-{3-[(6-methylpyridazin-3-yloxy)]pyrrolidin}-1-y]-4-(methylsulfanyl)-1-oxybutan--2--yI acetamide at both molecular and cellular levels. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets, including enzymes and receptors. These simulations have helped researchers optimize the structure of the compound for better binding affinity and reduced off-target effects.

The pharmacokinetic properties of N-(1-{3-[ (6-methylpyridazin--3--yI oxy] pyrrolidin--I --yI]-4-(methylsulfanyl)--I -oxybutan--2--yI acetamide are also under investigation. Studies have shown that this compound exhibits favorable solubility and bioavailability profiles, which are essential for its translation from preclinical to clinical use. Additionally, its metabolic stability has been assessed through various in vitro assays, providing valuable information about its potential half-life and clearance rates in vivo.

One of the most exciting developments related to N-(1-{3-[ (6-methylpyridazin--3--yI oxy] pyrrolidin--I --yI]-4-(methylsulfanyl)--I -oxybutan--2--yI acetamide is its potential application in combination therapies. Researchers have hypothesized that combining this compound with other therapeutic agents could lead to synergistic effects, enhancing overall treatment outcomes. Preclinical studies have begun exploring these possibilities, with early results suggesting that such combinations may be effective against a range of diseases.

The future directions for research on N-(1-{3-[ (6-methylpyridazin--3--yI oxy] pyrrolidin--I --yI]-4-(methylsulfanyl)--I -oxybutan--2--yI acetamide are multifaceted. Further optimization of its structure will be necessary to improve its efficacy and safety profiles. Additionally, exploring new synthetic routes could reduce production costs and environmental impact. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.